Principle of synchronous multistage dispersion sampling and its applications in the continuous determination of components of concentrated and viscous liquid mixtures by

Analyst Pub Date: 2001-08-23 DOI: 10.1039/B101976G

Abstract

The principle of synchronous multistage dispersion is presented. The problem of the continuous sampling of concentrated and viscous liquid mixtures in industrial process analysis was solved by the use of synchronous multistage dispersion sampling. Not only was the continuous and stable-flux sampling of the concentrated and viscous liquid mixture ensured, the concentration of the components diluted into the lower concentration range with linearity of response to detector, but also the loss of the liquid mixture, the consumption of large amounts of analytical reagents and environmental pollution were avoided. The method was used for determining components in synthetic and real liquid mixtures and the experimental results showed that there are linear relationships between the component concentrations and the signals of the detector on sampling continuously by a synchronous multistage dispersion sampler. The fluctuation of the direct proportion coefficient of the linear relationship for the synthetic liquid mixture for determining copper is ⩽ 3.17% when Cu(II) concentrations from 0.06123 to 0.2922 mol dm−3 are dispersed about 4361 times, and that for the real liquid mixture for determining zinc is ⩽ 6.64% when Zn(II) concentrations from 1.848 to 2.123 mol dm−3 are dispersed about 204336 times; the precision meets the requirements of process control analysis.

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